Cas no 920361-89-3 (4-methyl-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide)

• Product Name: 4-methyl-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide
• CAS No: 920361-89-3
• MF: C₁₇H₁₇N₃O₃S₂
• MW: 375.465181112289
• CID: 5496198
• PubChem ID: 41246958
• Update Time: 2025-06-11

4-methyl-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F2872-0081
• 4-methyl-N-(2-((6-(thiophen-2-yl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide
• 4-methyl-N-[2-(6-thiophen-2-ylpyridazin-3-yl)oxyethyl]benzenesulfonamide
• AKOS024473651
• 4-methyl-N-(2-{[6-(thiophen-2-yl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide
• 920361-89-3
• 4-methyl-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide

• Inchi： 1S/C17H17N3O3S2/c1-13-4-6-14(7-5-13)25(21,22)18-10-11-23-17-9-8-15(19-20-17)16-3-2-12-24-16/h2-9,12,18H,10-11H2,1H3
• InChI Key： SRFJMLRMHXHESR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCOC1=CC=C(C2=CC=CS2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 375.07113376g/mol
• Monoisotopic Mass: 375.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-methyl-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide

Comprehensive Overview of 4-methyl-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide (CAS No. 920361-89-3)

The compound 4-methyl-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide, identified by its CAS No. 920361-89-3, is a sulfonamide derivative with a unique molecular structure that combines a thiophene ring and a pyridazine core. This structural complexity makes it a subject of interest in pharmaceutical research and organic chemistry. The presence of both sulfonamide and heterocyclic moieties suggests potential applications in drug discovery, particularly in targeting enzymes or receptors where these functional groups play a critical role.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the thiophene-pyridazine hybrid structure, as it offers a promising scaffold for designing novel therapeutics. The CAS No. 920361-89-3 compound has been explored in the context of kinase inhibition, a hot topic in oncology and inflammatory disease research. Kinases are key regulators of cellular processes, and their dysregulation is implicated in numerous diseases, making this compound a potential candidate for further investigation.

The 4-methyl-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide also aligns with the growing trend of fragment-based drug design (FBDD). FBDD focuses on assembling small molecular fragments into larger, more potent compounds. The thiophene and pyridazine fragments in this molecule could serve as building blocks for developing targeted therapies. Additionally, the sulfonamide group is known for its ability to enhance binding affinity and solubility, which are critical factors in drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 920361-89-3 involves multi-step organic reactions, including etherification and sulfonamide formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's stability under various pH conditions and its compatibility with common solvents make it a viable candidate for further derivatization. Researchers are also investigating its metabolic stability and bioavailability, which are essential for its potential use in vivo.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The thiophene ring is a common feature in CNS-active molecules due to its ability to cross the blood-brain barrier. Coupled with the pyridazine core, which is found in several neuroactive drugs, this compound could be a valuable asset in addressing neurological disorders. Recent studies have highlighted the need for innovative CNS therapeutics, and 4-methyl-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide may contribute to this field.

Environmental and green chemistry considerations are also relevant when discussing this compound. The synthesis of sulfonamide derivatives often involves hazardous reagents, but advancements in catalytic methods and solvent-free reactions are reducing the environmental impact. Researchers are exploring sustainable approaches to produce CAS No. 920361-89-3 and its analogs, aligning with the global push for greener pharmaceutical manufacturing.

In summary, 4-methyl-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide (CAS No. 920361-89-3) represents a fascinating intersection of medicinal chemistry, drug discovery, and synthetic innovation. Its unique structure and functional groups make it a compelling subject for ongoing research, particularly in the realms of kinase inhibition, CNS therapeutics, and sustainable synthesis. As the scientific community continues to uncover its potential, this compound may emerge as a key player in the development of next-generation pharmaceuticals.